Cas no 773125-41-0 (3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANOIC ACID)

• Product Name: 3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANOIC ACID
• CAS No: 773125-41-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 879731
• PubChem ID: 55255308
• Update Time: 2025-07-21

3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANOIC ACID

• Inchi： 1S/C10H12FNO2/c1-6-7(3-2-4-8(6)11)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： NWJCIWQNZQSADS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)C1=CC=CC(F)=C1C

Additional information on 3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANOIC ACID

Professional Introduction to 3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANOIC ACID (CAS No. 773125-41-0)

3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANOIC ACID, identified by its CAS number CAS NO. 773125-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid consists of a propionic acid backbone substituted with an amino group and a fluorinated aromatic ring. The presence of the fluorine atom introduces electronic and steric effects that can modulate the compound's reactivity and biological activity. This feature is particularly intriguing for medicinal chemists who are exploring novel scaffolds for drug discovery.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine into drug molecules has been shown to enhance their bioavailability and efficacy. For instance, fluoroaromatic compounds have been widely used in the development of antiviral, anticancer, and anti-inflammatory agents. The compound in question, 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid, aligns with this trend by incorporating a fluorinated phenyl ring into its structure.

One of the most compelling aspects of 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid is its potential as a building block for more complex molecules. Its reactive sites, including the amino group and the carboxylic acid moiety, provide multiple opportunities for further functionalization. This flexibility allows chemists to design derivatives with tailored properties for specific applications.

Recent studies have highlighted the role of fluorinated amino acids in the development of enzyme inhibitors. For example, fluorinated analogs of naturally occurring amino acids have been shown to exhibit potent inhibitory activity against various enzymes involved in metabolic pathways. The compound 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid could serve as a precursor for such inhibitors, offering a new avenue for therapeutic intervention.

The synthesis of 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic chemistry that enable the production of such intricate molecules.

From a biological perspective, the compound's potential applications extend to various therapeutic areas. Its structural features suggest that it may interact with biological targets in unique ways, making it a promising candidate for drug development. Preliminary computational studies have indicated that it could bind to specific protein receptors with high affinity, potentially leading to new treatments for diseases such as cancer and neurodegenerative disorders.

The pharmacological evaluation of 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid is still in its early stages, but initial findings are encouraging. In vitro experiments have demonstrated its ability to modulate certain cellular pathways, suggesting therapeutic potential. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The industrial significance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative molecular architectures for drug discovery, compounds like 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid will play a crucial role in advancing therapeutic solutions. Its unique combination of structural features and functional groups makes it a versatile tool for medicinal chemists.

In conclusion, 3-amino-3-(3-fluoro-2-methylphenyl)propanoic acid (CAS No. 773125-41-0) represents a significant advancement in pharmaceutical chemistry. Its potential as a building block for novel drug candidates and its promising biological activities make it a subject of great interest among researchers. As further studies uncover its full therapeutic potential, this compound is poised to contribute significantly to the development of next-generation therapeutics.